(3'->5')-dinucleotide phosphorothioates
(3'→5')-Dinucleotide phosphorothioates are a class of oligonucleotides with unique chemical properties and applications. These compounds contain two nucleotides linked by a phosphorothioate linkage, which is characterized by the substitution of one or more sulfur atoms for oxygen in the phosphate group. This structural modification confers enhanced stability against nuclease degradation, making these molecules particularly valuable in various biological and medical contexts.
Due to their increased resistance to enzymatic cleavage, (3'→5')-dinucleotide phosphorothioates find extensive use as antisense oligonucleotides in gene silencing studies. They can be designed to specifically bind to target mRNA sequences, leading to the inhibition of gene expression through mechanisms such as RNase H-dependent degradation or steric hindrance. Additionally, these compounds are utilized in diagnostic tools, therapeutic interventions, and research reagents due to their superior stability and reduced toxicity compared to traditional phosphodiester linkages.
The flexibility in sequence design allows for precise targeting of specific nucleic acid sequences, making (3'→5')-dinucleotide phosphorothioates indispensable in molecular biology, gene therapy, and other advanced biotechnological applications.
